
An In-depth Technical Guide to the Physical
Properties of Trimethyl Phosphite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

trimethyl phosphite, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who may utilize this

organophosphorus compound in synthesis and other applications.

Core Physical Properties
Trimethyl phosphite is a colorless liquid with a characteristically pungent odor.[1] It is an

important reagent in organic synthesis and a ligand in organometallic chemistry.[1] Accurate

knowledge of its physical properties is essential for safe handling, reaction setup, and

purification processes.

The following table summarizes the key physical properties of trimethyl phosphite.
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Physical Property Value Conditions Citations

Boiling Point 111-112 °C
Standard atmospheric

pressure
[1][2][3]

Density 1.052 g/mL at 25 °C [1][2][3]

Molar Mass 124.08 g/mol [1]

Melting Point -78 °C [1]

Refractive Index 1.408 at 20 °C

Vapor Pressure 17 mmHg at 20 °C [2]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory procedures for the experimental

determination of the boiling point and density of liquid compounds such as trimethyl
phosphite.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] For accurate determination, especially when only small sample volumes are

available, the micro-boiling point (capillary method) is a suitable and precise technique.[5]

Protocol: Micro-Boiling Point Determination

Sample Preparation: A small volume (approximately 0.5 mL) of the liquid sample (trimethyl
phosphite) is placed into a small-diameter test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test

tube is level with the thermometer bulb. This assembly is then immersed in a heating bath

(e.g., a Thiele tube with mineral oil or a water bath).[4][5]

Heating: The heating bath is heated gently and gradually. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[4]
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Observation: Upon reaching the boiling point, the vapor pressure of the sample will exceed

the atmospheric pressure, resulting in a rapid and continuous stream of bubbles emerging

from the capillary tube.[5]

Temperature Recording: The heat source is removed, and the apparatus is allowed to cool

slowly. The boiling point is the temperature at which the bubbling stops and the liquid just

begins to enter the capillary tube.[4]

Pressure Correction: It is important to note that boiling points are dependent on atmospheric

pressure. If the determination is not performed at standard sea-level pressure (760 mmHg),

a correction should be applied.

Density is an intrinsic property of a substance, defined as its mass per unit volume. A common

and accurate method for determining the density of a liquid involves the use of a pycnometer or

a graduated cylinder and an electronic balance.[6][7]

Protocol: Density Determination using a Graduated Cylinder

Mass of Empty Cylinder: An electronic balance is used to measure the mass of a clean, dry

100-mL graduated cylinder.[7]

Volume Measurement: A specific volume of trimethyl phosphite (e.g., 20-25 mL) is carefully

added to the graduated cylinder. The volume is read precisely from the bottom of the

meniscus.[7]

Mass of Cylinder and Liquid: The combined mass of the graduated cylinder and the liquid is

measured using the electronic balance.[7]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated using the formula: Density =

Mass / Volume.

Repeat for Precision: To ensure accuracy and precision, the procedure should be repeated

multiple times, and the average density value should be calculated.[7]

Temperature Control: The temperature of the liquid should be recorded, as density is

temperature-dependent. The values provided in this guide are for 25 °C.
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Visualized Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Start: Boiling Point Determination

Prepare Sample:
Add ~0.5 mL of liquid to test tube.

Insert inverted, sealed capillary tube into the liquid.

Assemble Apparatus:
Attach test tube to thermometer and immerse in heating bath.

Gently heat the bath.

Observe for a rapid, continuous stream of bubbles from the capillary.

Remove heat and record temperature when liquid enters the capillary.

Apply pressure correction if necessary.

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of a liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b108974?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Density Determination

Weigh a clean, dry graduated cylinder.

Add a precise volume of the liquid to the cylinder.

Weigh the cylinder containing the liquid.

Calculate Mass of Liquid:
(Mass of full) - (Mass of empty)

Calculate Density:
Mass / Volume

Record the temperature of the liquid.

End: Density Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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